Cas no 740773-51-7 (2-amino-6-methoxybenzene-1-thiol)

2-Amino-6-methoxybenzene-1-thiol is a sulfur-containing aromatic compound with a methoxy and amino functional group positioned ortho to the thiol group. This structure imparts unique reactivity, making it valuable as a building block in organic synthesis, particularly for heterocyclic compounds and pharmaceutical intermediates. The presence of both electron-donating (methoxy, amino) and nucleophilic (thiol) groups enhances its utility in metal coordination chemistry and ligand design. It is commonly employed in the preparation of benzothiazole derivatives and as a precursor for functionalized polymers. The compound's stability and selective reactivity under controlled conditions make it suitable for applications in medicinal chemistry and materials science. Proper handling is required due to potential sensitivity to oxidation.

2-amino-6-methoxybenzene-1-thiol structure

740773-51-7 structure

Product Name:2-amino-6-methoxybenzene-1-thiol

CAS No:740773-51-7

MF:C₇H₉NOS

MW:155.217460393906

MDL:MFCD18825700

CID:560086

PubChem ID:12269068

Update Time:2025-11-02

2-amino-6-methoxybenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

- Benzenethiol,2-amino-6-methoxy-
- 2-amino-6-methoxybenzenethiol
- BENZENETHIOL, 2-AMINO-6-METHOXY- (9CI)
- Benzenethiol,2-amino-6-methoxy
- 2-amino-6-methoxybenzene-1-thiol
- DTXSID60483279
- Benzenethiol,2-amino-6-methoxy-(9ci)
- 740773-51-7
- AG-G-94048
- EN300-211494
- MDL： MFCD18825700
- Inchi： 1S/C7H9NOS/c1-9-6-4-2-3-5(8)7(6)10/h2-4,10H,8H2,1H3
- InChI Key： JZTPSUBPZYRBQY-UHFFFAOYSA-N
- SMILES： SC1C(=CC=CC=1OC)N

Computed Properties

Exact Mass: 155.04000
Monoisotopic Mass: 155.04048508g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 110
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 36.2Å²

Experimental Properties

PSA: 74.05000
LogP: 2.14730

2-amino-6-methoxybenzene-1-thiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-211494-0.05g	2-amino-6-methoxybenzene-1-thiol	740773-51-7	95%	0.05g	$1278.0	2023-09-16
Enamine	EN300-211494-0.1g	2-amino-6-methoxybenzene-1-thiol	740773-51-7	95%	0.1g	$1904.0	2023-09-16
Enamine	EN300-211494-0.25g	2-amino-6-methoxybenzene-1-thiol	740773-51-7	95%	0.25g	$2715.0	2023-09-16
Enamine	EN300-211494-0.5g	2-amino-6-methoxybenzene-1-thiol	740773-51-7	95%	0.5g	$4280.0	2023-09-16
Enamine	EN300-211494-1.0g	2-amino-6-methoxybenzene-1-thiol	740773-51-7	95%	1g	$5486.0	2023-06-01
Enamine	EN300-211494-1g	2-amino-6-methoxybenzene-1-thiol	740773-51-7	95%	1g	$5486.0	2023-09-16